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Compound of Interest

Compound Name: dicyclohexylborane

Cat. No.: B8317775

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for
dicyclohexylborane. Adherence to these procedural guidelines is critical for ensuring
laboratory safety and operational integrity.

Dicyclohexylborane is a pyrophoric solid that can ignite spontaneously upon contact with air
and causes severe skin burns and eye damage.[1][2][3][4] It is also flammable and reacts
readily with water.[2] Due to these hazardous properties, meticulous planning and execution of
all handling procedures are mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure. The following table
summarizes the required PPE for handling dicyclohexylborane.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side shields.[3] A full-face
shield should be worn over the
goggles when there is a splash
hazard.[5]

Protects against splashes,
dust, and aerosols, which can

cause severe eye damage.[3]

Skin and Body Protection

A flame-resistant lab coat worn
over long pants and closed-toe
shoes.[3][6] Fire/flame
resistant and impervious
clothing is required.[1] An
apron may also be necessary.

[6]

Prevents skin contact, which
can cause severe burns.[3]
Flame-resistant material is
crucial due to the pyrophoric

nature of the chemical.[1]

Hand Protection

Chemical-impermeable gloves
(e.g., nitrile or neoprene).[1]
Disposable gloves are
preferred.[7] Always inspect

gloves for integrity before use.

[1]

Protects hands from direct

contact and burns.[1]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood.
[8] If exposure limits are
exceeded or irritation is
experienced, a full-face

respirator should be used.[3]

Prevents inhalation of dust or
aerosols, which can cause

respiratory tract irritation.[3]

Hazard and Safety Data Summary

The following table outlines the key hazards associated with dicyclohexylborane.
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Hazard Classification GHS Hazard Statement Precautionary Measures

Keep away from heat, sparks,

open flames, and other ignition

H250: Catches fire sources.[1][3] Do not allow
Pyrophoric Solid spontaneously if exposed to contact with air; handle under
air.[2][3][4] an inert atmosphere (e.g.,

nitrogen or argon).[1][3][8] Use

non-sparking tools.[1]

Avoid contact with skin and

H314: Causes severe skin eyes.[1] Wear appropriate PPE
Skin Corrosion/Irritation burns and eye damage.[2][3] at all times.[1][3] Ensure safety
[4] showers and eyewash stations

are readily accessible.

Keep container tightly closed
Flammability Flammable solid.[2] in a dry, cool, and well-
ventilated place.[1][3]

Avoid contact with water and
Reactivity Reacts readily with water.[2] other incompatible materials.

Store away from moisture.

Standard Operating Protocol for
Dicyclohexylborane

This protocol details the step-by-step procedure for the safe handling of dicyclohexylborane.
1. Preparation and Pre-Handling:

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
entire experimental procedure.

» Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All
handling of dicyclohexylborane must be performed within the fume hood.[8]
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Inert Atmosphere: Prepare a dry, inert atmosphere (e.g., nitrogen or argon) in a glovebox or
using Schlenk line techniques. Dicyclohexylborane must not be exposed to air.[1][8]

PPE Inspection: Don and inspect all required PPE as outlined in the table above. Ensure
there are no defects.

Emergency Equipment: Verify the location and functionality of the nearest fire extinguisher
(Class D for flammable metals, or dry chemical), safety shower, and eyewash station.

. Handling and Experimental Procedure:

Inert Environment Transfer: Transfer the dicyclohexylborane container into the inert
atmosphere of the glovebox or handle using a Schlenk line.

Dispensing: Use non-sparking tools (e.g., stainless steel or bronze spatulas) to dispense the
required amount of the solid.[1]

Container Sealing: Keep the primary container tightly sealed when not in use.[1][3]

Solvent Addition: If dissolving, add the solvent slowly to the dicyclohexylborane under the
inert atmosphere. Dicyclohexylborane is soluble in THF, diethyl ether, dichloromethane,
and pentane.[8]

Reaction Quenching: After the reaction is complete, the quenching of any remaining active
borane should be done with extreme care, typically by slow addition of an alcohol like
methanol at a low temperature.[9]

. Post-Handling and Waste Disposal:

Decontamination: Decontaminate all equipment that has come into contact with
dicyclohexylborane. This can be done by rinsing with an appropriate solvent, followed by
careful quenching of the rinsate.

Waste Collection: Collect all dicyclohexylborane waste in a designated, labeled, and
sealed container.
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Disposal: Dicyclohexylborane waste must be disposed of through a licensed chemical
destruction facility or by controlled incineration with flue gas scrubbing.[1] Do not dispose of
it down the drain or in regular trash.[1]

Container Disposal: Empty containers can be triple-rinsed with a suitable solvent (the rinsate
must be treated as hazardous waste) and then either recycled, reconditioned, or punctured
to prevent reuse and disposed of in a sanitary landfill.[1]

. Emergency Procedures:
In Case of Fire:
o Evacuate the area immediately.
o Use a Class D fire extinguisher, dry chemical, or carbon dioxide. Do NOT use water.

o If the fire is large or cannot be controlled, activate the fire alarm and call for emergency

services.
In Case of Spill:
o Evacuate personnel to a safe area.[1]
o Remove all sources of ignition.[1]

o Under an inert atmosphere, carefully collect the spilled material using non-sparking tools
and place it in a suitable, closed container for disposal.[1]

First Aid:

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, perform artificial respiration. Seek immediate medical attention.[1]

[3]

o Skin Contact: Immediately brush off any loose particles.[1][3] Immerse the affected area in
cool water or wrap in wet bandages.[1][3] Remove contaminated clothing and wash the
skin with soap and plenty of water.[1][10] Seek medical attention.
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o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[1][11] Remove contact lenses if present and easy to
do.[3] Seek immediate medical attention.

o Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1][3] Never give
anything by mouth to an unconscious person.[1] Call for immediate medical assistance.

Dicyclohexylborane Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of
dicyclohexylborane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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